Cas no 2176126-00-2 (1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane)

1,1-Difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane is a structurally unique spirocyclic compound featuring a difluorinated azaspiro[2.5]octane core and a 4-methylthiazole substituent. The presence of two fluorine atoms at the 1-position enhances its metabolic stability and lipophilicity, potentially improving bioavailability. The spirocyclic framework contributes to conformational rigidity, which may enhance target binding selectivity. The 4-methylthiazole moiety offers opportunities for further functionalization or interactions with biological targets. This compound is of particular interest in medicinal chemistry as a versatile scaffold for developing pharmacologically active molecules, especially in central nervous system (CNS) drug discovery where the combination of fluorine atoms and spirocyclic structures can optimize blood-brain barrier penetration. Its balanced physicochemical properties make it suitable for exploration as a privileged structure in drug design.

1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane structure

2176126-00-2 structure

Product Name:1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane

CAS No:2176126-00-2

MF:C₁₂H₁₆F₂N₂S

MW:258.330648422241

CID:5324783

Update Time:2025-07-02

1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

- 6-Azaspiro[2.5]octane, 1,1-difluoro-6-[(4-methyl-5-thiazolyl)methyl]-
- 1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane
- Inchi： 1S/C12H16F2N2S/c1-9-10(17-8-15-9)6-16-4-2-11(3-5-16)7-12(11,13)14/h8H,2-7H2,1H3
- InChI Key： UUUIGJUXQHGKIH-UHFFFAOYSA-N
- SMILES： C1(F)(F)C2(CCN(CC3SC=NC=3C)CC2)C1

1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6614-1593-2μmol	1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane	2176126-00-2	2μmol	$85.5	2023-09-07
Life Chemicals	F6614-1593-5μmol	1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane	2176126-00-2	5μmol	$94.5	2023-09-07
Life Chemicals	F6614-1593-10μmol	1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane	2176126-00-2	10μmol	$103.5	2023-09-07
Life Chemicals	F6614-1593-20μmol	1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane	2176126-00-2	20μmol	$118.5	2023-09-07
Life Chemicals	F6614-1593-1mg	1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane	2176126-00-2	1mg	$81.0	2023-09-07
Life Chemicals	F6614-1593-2mg	1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane	2176126-00-2	2mg	$88.5	2023-09-07
Life Chemicals	F6614-1593-3mg	1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane	2176126-00-2	3mg	$94.5	2023-09-07
Life Chemicals	F6614-1593-4mg	1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane	2176126-00-2	4mg	$99.0	2023-09-07
Life Chemicals	F6614-1593-5mg	1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane	2176126-00-2	5mg	$103.5	2023-09-07
Life Chemicals	F6614-1593-10mg	1,1-difluoro-6-[(4-methyl-1,3-thiazol-5-yl)methyl]-6-azaspiro[2.5]octane	2176126-00-2	10mg	$118.5	2023-09-07